Cas no 1504982-50-6 (2-Methylthiane-3-thiol)

• Product Name: 2-Methylthiane-3-thiol
• CAS No: 1504982-50-6
• MF: C₆H₁₂S₂
• MW: 148.289479255676
• CID: 5746368
• PubChem ID: 79953934
• Update Time: 2025-05-21

2-Methylthiane-3-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1288879
• 1504982-50-6
• AKOS018513550
• 2-methylthiane-3-thiol
• 2H-Thiopyran-3-thiol, tetrahydro-2-methyl-
• 2-Methylthiane-3-thiol

• Inchi： 1S/C6H12S2/c1-5-6(7)3-2-4-8-5/h5-7H,2-4H2,1H3
• InChI Key： HRCXFFAXPQJFIS-UHFFFAOYSA-N
• SMILES： S1CCCC(C1C)S

Computed Properties

• Exact Mass: 148.03804273g/mol
• Monoisotopic Mass: 148.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 222.7±33.0 °C(Predicted)
• pka: 9.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2-Methylthiane-3-thiol

Recent Advances in the Study of 2-Methylthiane-3-thiol (CAS: 1504982-50-6) in Chemical Biology and Pharmaceutical Research

2-Methylthiane-3-thiol (CAS: 1504982-50-6) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thiane ring structure and thiol functional group, has been explored for its role in drug discovery, flavor chemistry, and as a building block in organic synthesis. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of interest for researchers in the field.

One of the key areas of research involving 2-Methylthiane-3-thiol is its synthesis and structural optimization. A 2023 study published in the Journal of Organic Chemistry detailed a novel catalytic method for the efficient synthesis of this compound, highlighting its scalability and potential for industrial applications. The study employed palladium-catalyzed cross-coupling reactions to achieve high yields and purity, which is critical for its use in pharmaceutical formulations. The researchers also explored the compound's stability under various conditions, providing valuable insights for its storage and handling.

In addition to its synthetic applications, 2-Methylthiane-3-thiol has been investigated for its biological activity. A recent preprint on bioRxiv reported its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory properties. The study utilized in vitro assays to demonstrate the compound's ability to modulate cytokine production, which could have implications for treating chronic inflammatory diseases. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetics and safety profile.

The flavor chemistry of 2-Methylthiane-3-thiol has also been a topic of interest, particularly in the food and beverage industry. A 2022 study in Food Chemistry examined its role as a flavor enhancer, noting its contribution to the aroma profiles of certain meats and roasted foods. The study highlighted the compound's low odor threshold and its ability to impart savory notes, making it a valuable additive in flavor formulations. This dual utility—both in pharmaceuticals and flavor science—underscores the compound's versatility and broad applicability.

Despite these promising developments, challenges remain in the widespread adoption of 2-Methylthiane-3-thiol. Regulatory hurdles, particularly concerning its use in food and pharmaceutical products, require thorough toxicological assessments. Additionally, the compound's synthesis, while improved, still faces limitations in terms of cost and environmental impact. Future research directions may focus on greener synthetic routes and more comprehensive biological evaluations to address these gaps.

In conclusion, 2-Methylthiane-3-thiol (CAS: 1504982-50-6) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications in flavor chemistry highlight its importance, though further studies are needed to fully realize its therapeutic and industrial potential. Researchers are encouraged to explore its mechanisms of action and optimize its properties for broader use in the field.